![molecular formula C22H21ClN4O2 B3010183 2-(2-Chlorophenoxy)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)ethanone CAS No. 1334372-37-0](/img/structure/B3010183.png)
2-(2-Chlorophenoxy)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "2-(2-Chlorophenoxy)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)ethanone" is a synthetic molecule that appears to be designed for biological activity, potentially as a pharmaceutical agent. While the specific compound is not directly mentioned in the provided papers, the structural motifs and synthetic strategies discussed in these papers are relevant to understanding the compound .
Synthesis Analysis
The synthesis of related compounds involves the molecular hybridization approach, as seen in the design of 2-(benzyl(4-chlorophenyl)amino)-1-(piperazin-1-yl)ethanone derivatives, which are inhibitors of HIV-1 RT . The synthesis typically involves coupling reactions and careful selection of substituents to enhance biological activity. For example, an alternative synthesis route for a related compound involves the coupling of a thiazole derivative with a piperazine-substituted ethanol . These methods could be adapted for the synthesis of the compound , suggesting a multi-step synthetic route involving activation of appropriate functional groups followed by coupling reactions.
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various spectroscopic techniques, including IR, NMR, and microanalysis . For instance, the NMR study of a piperidinone derivative revealed significant deshielding of protons due to interactions with chlorine atoms, which could also be relevant for the chlorophenyl and piperazine components of the target compound . The molecular structure analysis would likely focus on the conformational preferences of the molecule and the electronic environment of the functional groups.
Chemical Reactions Analysis
The chemical reactivity of the compound would be influenced by the presence of the piperazine ring and the phenylpyrimidinyl moiety. The piperazine ring is known to participate in nucleophilic substitution reactions, which is a key step in the synthesis of related compounds . The phenylpyrimidinyl group could be involved in electrophilic aromatic substitution reactions, depending on the substitution pattern and the presence of activating or deactivating groups. The chlorophenoxy moiety could also undergo nucleophilic aromatic substitution reactions under certain conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its molecular structure. The presence of the piperazine ring suggests potential basicity, which could affect solubility and partitioning behavior. The aromatic moieties could contribute to the compound's UV absorption characteristics, which are important for spectroscopic identification and analysis. The compound's melting point, solubility in various solvents, and stability under different conditions would be key physical properties to analyze.
Scientific Research Applications
Chlorophenoxy Compounds in Environmental and Agricultural Research
Chlorophenoxy compounds, such as 2,4-dichlorophenoxyacetic acid (2,4-D), have been extensively studied for their use as herbicides in agriculture. They are known for their ability to control broad-leaved weeds in cereal crops, grasslands, and turf. However, concerns have been raised regarding their environmental impact and potential health risks, leading to systematic reviews and toxicological assessments. For instance, Stackelberg et al. (2013) conducted a systematic review of the carcinogenic outcomes and potential mechanisms from exposure to chlorophenoxy compounds like 2,4-D and MCPA, noting their widespread use and the regulatory considerations surrounding their safety (Stackelberg, 2013).
properties
IUPAC Name |
2-(2-chlorophenoxy)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN4O2/c23-18-8-4-5-9-20(18)29-15-22(28)27-12-10-26(11-13-27)21-14-19(24-16-25-21)17-6-2-1-3-7-17/h1-9,14,16H,10-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQVABRQDLMHIOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)C3=CC=CC=C3)C(=O)COC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.